Cas no 1089725-75-6 (B-(3-Methoxypropyl)boronic Acid)

• Product Name: B-(3-Methoxypropyl)boronic Acid
• CAS No: 1089725-75-6
• MF: C₄H₁₁BO₃
• MW: 117.939341783524
• CID: 2853410
• PubChem ID: 19098096
• Update Time: 2025-06-25

B-(3-Methoxypropyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypropyl)boronic acid
• 3-methoxypropylboronic acid
• B-(3-Methoxypropyl)boronic Acid

• Inchi： 1S/C4H11BO3/c1-8-4-2-3-5(6)7/h6-7H,2-4H2,1H3
• InChI Key： DQCJYSDRWIJCFW-UHFFFAOYSA-N
• SMILES： O(C)CCCB(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 48.5
• Topological Polar Surface Area: 49.7

Additional information on B-(3-Methoxypropyl)boronic Acid

Comprehensive Overview of B-(3-Methoxypropyl)boronic Acid (CAS No. 1089725-75-6)

B-(3-Methoxypropyl)boronic Acid (CAS No. 1089725-75-6) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its methoxypropyl side chain, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation methodologies. Its unique structure enhances solubility and reactivity, making it a preferred choice for researchers exploring drug discovery and bioconjugation applications.

The growing demand for boronic acid-based compounds like B-(3-Methoxypropyl)boronic Acid is driven by their applications in targeted cancer therapies and proteolysis-targeting chimeras (PROTACs). Recent studies highlight its potential in enzyme inhibition and biomarker detection, aligning with trends in precision medicine. Researchers frequently search for "boronic acid solubility" and "stability under physiological conditions," reflecting the need for robust chemical probes in biological systems.

From a synthetic perspective, CAS 1089725-75-6 exhibits excellent compatibility with Pd-catalyzed reactions, a topic trending in green chemistry forums. Its low toxicity profile and high functional group tolerance make it ideal for high-throughput screening workflows. Industry professionals often inquire about "scale-up synthesis" and "purification methods," underscoring its industrial relevance.

In material science, B-(3-Methoxypropyl)boronic Acid contributes to smart polymer development, particularly in glucose-responsive systems for diabetes management. This aligns with searches for "boronic acid sensors" and "responsive drug delivery." The compound's pH-dependent binding properties are exploited in bioimaging and diagnostic devices.

Quality control of 1089725-75-6 involves rigorous HPLC analysis and spectroscopic characterization, addressing common queries about "batch-to-batch consistency." Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, a frequently discussed challenge in boronic acid handling.

Emerging applications include covalent organic frameworks (COFs) and battery electrolytes, reflecting interdisciplinary interest. The compound's chemo-selectivity in multi-step synthesis continues to inspire innovations in asymmetric catalysis and click chemistry.

For researchers investigating structure-activity relationships (SAR), the methoxypropyl moiety offers valuable insights into steric effects and electronic modulation. This positions B-(3-Methoxypropyl)boronic Acid as a key player in fragment-based drug design, a hot topic in computational chemistry circles.